(4aS,6aR,6aS,6bR,9R,10S,12aR,14bR)-10-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid

• IUPAC Name: (4aS,6aR,6aS,6bR,9R,10S,12aR,14bR)-10-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• InChI: InChI=1S/C41H66O12/c1-21-28(44)30(46)31(47)33(51-21)53-32-29(45)24(43)19-50-34(32)52-27-11-12-37(4)25(38(27,5)20-42)10-13-40(7)26(37)9-8-22-23-18-36(2,3)14-16-41(23,35(48)49)17-15-39(22,40)6/h8,21,23-34,42-47H,9-20H2,1-7H3,(H,48,49)/t21-,23+,24-,25?,26+,27-,28-,29-,30+,31+,32+,33-,34-,37-,38-,39+,40+,41-/m0/s1
• InChI Key: KEOITPILCOILGM-MTVILUOYSA-N
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(C(COC2OC3CCC4(C(C3(C)CO)CCC5(C4CC=C6C5(CCC7(C6CC(CC7)(C)C)C(=O)O)C)C)C)O)O)O)O)O
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@H](CO[C@H]2O[C@H]3CC[C@@]4([C@H]5CC=C6[C@H]7CC(CC[C@@]7(CC[C@]6([C@@]5(CCC4[C@]3(C)CO)C)C)C(=O)O)(C)C)C)O)O)O)O)O
• Molecular Formula: C41H66O12
• Molecular Weight: 751.0 g/mol
• CAS No.: 27013-91-8

Description

The compound "(4aS,6aR,6aS,6bR,9R,10S,12aR,14bR)-10-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid" is a highly complex triterpenoid glycoside. Its structure includes:

• A pentacyclic triterpene core with hexamethyl groups at positions 2, 6a, 6b, 9, 9, and 12a.
• A glycosylation pattern involving a dihydroxyoxane unit linked to a methylated oxane (sugar moiety).
• Multiple hydroxyl groups contributing to hydrophilicity and hydrogen-bonding interactions.

This compound shares structural motifs with bioactive triterpenoids like glycyrrhetinic acid derivatives and saponins, which are known for anti-inflammatory, antiviral, and anticancer properties .

Biological Activity

The compound is a complex polyphenolic structure derived from natural sources such as Terminalia bellirica, which has been investigated for its potential biological activities. This article explores its biological activity based on recent research findings and case studies.

Chemical Structure and Properties

The compound features multiple hydroxyl groups and a tetradecahydropicene backbone. Its structural complexity contributes to its diverse biological interactions. The molecular formula and structural representation can be summarized as follows:

Property	Value
Molecular Formula	C₃₁H₅₄O₁₄
Molecular Weight	554.77 g/mol
Structural Characteristics	Tetradecahydropicene backbone with multiple hydroxyl groups

Recent studies have indicated that this compound exhibits a high binding affinity to alcohol dehydrogenase (ADH), an enzyme critical in the metabolism of alcohol. The inhibition of ADH suggests a potential therapeutic role in managing alcoholic liver injury. The compound's ability to stabilize docked complexes with minimal fluctuations during molecular dynamics simulations further supports its efficacy as an ADH inhibitor .

Biological Activities

• Antioxidant Properties : The presence of multiple hydroxyl groups enhances the compound's ability to scavenge free radicals. This property is crucial in mitigating oxidative stress-related damage in cells.
• Hepatoprotective Effects : Research indicates that the compound may protect liver cells from damage induced by alcohol consumption. It has shown promise in enhancing liver metabolism and reducing markers of liver injury .
• Anti-inflammatory Activity : The compound's structural features suggest potential anti-inflammatory properties. It may inhibit pathways associated with inflammation and tissue damage.

Study 1: Inhibition of Alcohol Dehydrogenase

A computational study screened various phytocompounds from Triphala, identifying this compound as a potent inhibitor of ADH. The findings suggest that it could serve as an alternative therapy for preventing alcoholic liver injury by reducing acetaldehyde production .

Study 2: Hepatoprotective Mechanisms

In vivo studies demonstrated that administration of the compound in animal models resulted in decreased liver enzyme levels associated with damage (e.g., ALT and AST). Histological examinations revealed reduced necrosis in liver tissues compared to control groups .

Pharmacokinetics

Pharmacokinetic analysis indicates that the compound possesses favorable drug-like properties with low toxicity profiles. Its absorption and distribution characteristics suggest it could be effectively utilized in therapeutic settings without significant adverse effects on liver function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Group Comparison

Compound Name/IUPAC ID	Key Structural Features	Functional Groups Present	Molecular Weight (g/mol)
Target Compound (this article)	Hexamethyl triterpene core, dihydroxyoxane-linked methyl oxane, hydroxymethyl group at C9	-COOH, -OH, -O-glycoside, -CH2OH	~1,000 (estimated)
Barbinervic Acid (Compound 14, )	Hexamethyl triterpene core, fewer hydroxyl groups, no glycosylation	-COOH, -OH	516.7
Platycodin D ()	Heptamethyl triterpene core, extensive glycosylation (multiple glucose units)	-COOH, -OH, -O-glycoside	1,225.33
ARJUNGLUCOSIDE-III ()	Heptamethyl triterpene core, glucoside moiety at C10	-COOH, -OH, -O-glucoside	664.8
[(2S,3R...)-tetradecahydropicene-4a-carboxylate ()	Methoxycarbonyl group, trihydroxy-tetrahydropyran substituent	-COOCH3, -OH, -O-glycoside	~975.10

Key Structural Differences :

Glycosylation : The target compound and Platycodin D () have extensive sugar attachments, enhancing solubility and receptor targeting, whereas barbinervic acid () lacks glycosylation.

Methylation : The target compound’s hexamethyl configuration contrasts with Platycodin D’s heptamethyl groups and ARJUNGLUCOSIDE-III’s heptamethyl core ().

Functional Groups: The presence of a carboxylic acid (-COOH) in the target compound and Platycodin D differentiates them from methyl esters (e.g., ) or non-acid derivatives (e.g., glycyrrhetinic acid esters in ).

Research Findings and Implications

Bioactivity Potential: The target compound’s glycosylation and carboxylic acid group suggest enhanced solubility and bioavailability compared to non-glycosylated triterpenes like barbinervic acid .

Toxicity Concerns : Predictive models () indicate significant hepatotoxicity and reproductive toxicity risks, necessitating further in vitro validation.

Therapeutic Targets : Structural analogs (e.g., Platycodin D) show activity against cancer and inflammation, supporting the hypothesis that the target compound may modulate similar pathways .

Q & A

Q. How can the stereochemistry of this compound be experimentally determined?

To resolve the compound’s 19 defined stereocenters, use a combination of 2D NMR techniques (e.g., NOESY for spatial proximity analysis) and X-ray crystallography for unambiguous confirmation. For example, in structurally similar triterpenoids, coupling constants from $^1$H-$^1$H COSY and heteronuclear correlations (HSQC/HMBC) identify substituent orientations, while X-ray analysis resolves complex ring systems .

Analytical Technique	Key Application	Reference
2D NMR (NOESY, HSQC)	Assign stereocenters via spatial/through-bond correlations
X-ray crystallography	Confirm absolute configuration

Q. What safety protocols are critical for handling this compound in laboratory settings?

Design safety protocols using hazard assessments from safety data sheets (SDS):

• Respiratory protection : Use NIOSH-approved respirators with organic vapor cartridges if airborne exposure exceeds 0.1 mg/m³ .
• Handling : Wear nitrile gloves (tested via ASTM F739 standard) and replace every 30 minutes to prevent permeation .
• Waste disposal : Neutralize acidic groups (e.g., carboxylic acid) with 10% sodium bicarbonate before incineration .

Q. What purification methods are suitable for isolating this compound after synthesis?

For lab-scale isolation, employ gradient HPLC with a C18 column (acetonitrile/water + 0.1% formic acid) to separate stereoisomers. Evidence from similar syntheses shows that HPLC at 1.5 mL/min flow rate achieves >95% purity, while recrystallization in ethanol/water mixtures (70:30 v/v) yields high-purity crystals .

Advanced Research Questions

Q. How can multi-step synthesis routes be optimized to improve yield and reduce side products?

Adopt a computational reaction design approach:

• Use quantum chemical calculations (e.g., DFT) to predict intermediates and transition states, narrowing optimal conditions (e.g., solvent polarity, temperature) .
• Apply DoE (Design of Experiments) to test variables like catalyst loading (e.g., 0.5–2.0 mol%) and reaction time (12–48 hrs). For example, THF/H$_2$O (9:1) with LiOH at 0°C reduced epimerization in similar glycosylation steps .

Reaction Parameter	Optimal Range	Impact on Yield	Reference
Solvent polarity (THF:H$_2$O)	9:1	Minimizes hydrolysis
Temperature	0–5°C	Reduces stereochemical scrambling

Q. How to resolve contradictions in reported biological activity data for this compound?

Perform impurity profiling using HPLC-UV/MS with a method adapted from doxycycline analysis:

• Prepare test and standard solutions (15 µL injections) and calculate impurity ratios using the formula:

  $$\text{Impurity \%} = 100 \times \frac{1}{F} \times \frac{C_S}{C_T} \times \frac{r_i}{r_S}$$

  where $F$ = relative response factor, $C_S/C_T$ = concentration ratio, and $r_i/r_S$ = peak area ratio .

• Cross-validate with LC-HRMS to identify structural analogs (e.g., hydroxylation byproducts) that may skew activity assays .

Q. What computational tools predict the stereochemical impact on receptor binding?

Leverage molecular dynamics (MD) simulations (e.g., GROMACS) to model interactions with biological targets:

• Parameterize the compound using the CHARMM36 force field and simulate binding to enzymes (e.g., cyclooxygenase-2) over 100 ns trajectories.
• Compare free energy profiles (MM/PBSA) of diastereomers to identify critical stereocenters influencing affinity .

Q. How to design experiments for synthesizing novel derivatives with enhanced bioactivity?

Implement AI-driven combinatorial chemistry :

• Train machine learning models on existing SAR data to predict viable substitution patterns (e.g., glycosylation at C10 vs. C9) .
• Validate predictions via parallel synthesis in microreactors, testing 20–50 analogs under automated conditions (e.g., 24 hrs, 50°C) .

Q. What analytical strategies validate glycosidic linkage stability under physiological conditions?

Use pH-dependent stability studies :

• Incubate the compound in simulated gastric fluid (pH 2.0) and plasma (pH 7.4) at 37°C.
• Monitor degradation via UPLC-ESI-MS/MS (e.g., loss of m/z 332.43 fragment, indicating de-glycosylation) .